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Compound of Interest

Compound Name: Trequinsin

Cat. No.: B1217036 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Trequinsin. The following procedures are

designed to ensure safe handling, storage, and disposal of this compound.

Personal Protective Equipment (PPE) and Safety
Precautions
While Trequinsin hydrochloride is not classified as a hazardous substance or mixture under

the Globally Harmonized System (GHS), standard laboratory safety protocols should be strictly

followed to minimize any potential risks.[1] It is recommended to handle Trequinsin in a well-

ventilated area and avoid inhalation of dust.[1]
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Hazard Data & Safety Recommendations

GHS Classification Not a hazardous substance or mixture.[1]

CAS Number 78416-81-6[1][2]

Molecular Formula C₂₄H₂₇N₃O₃ · HCl[1]

Molecular Weight 442.0 g/mol [1]

Appearance Pale yellow solid.[3]

Storage Temperature 10-30°C, keep tightly closed and dry.[1]

Solubility
Soluble in DMSO and ethanol to 100 mM.[2]

Water solubility is 500 μM.

Recommended PPE Eyeshields, gloves (e.g., type N95 in the US).[4]

First Aid - Inhalation Move to fresh air.[1]

First Aid - Skin Contact
Take off all contaminated clothing immediately

and rinse skin with water/shower.[1]

First Aid - Eye Contact
Rinse out with plenty of water and remove

contact lenses.[1]

First Aid - Ingestion
Make the victim drink water (at most two

glasses). Consult a doctor if feeling unwell.[1]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Reconstitution:

Before handling, ensure all required PPE is worn, including a lab coat, safety glasses with

side shields, and chemical-resistant gloves.

Weigh the solid Trequinsin in a chemical fume hood to avoid dust inhalation.

For reconstitution, Trequinsin is soluble in DMSO and ethanol.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-382425&DocumentType=MSD&DocumentId=382425_SDS_AU_EN.PDF&DocumentUID=357265744&Language=EN&Country=AU&Origin=null
https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-382425&DocumentType=MSD&DocumentId=382425_SDS_AU_EN.PDF&DocumentUID=357265744&Language=EN&Country=AU&Origin=null
https://www.caymanchem.com/product/17217/trequinsin-(hydrochloride)
https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-382425&DocumentType=MSD&DocumentId=382425_SDS_AU_EN.PDF&DocumentUID=357265744&Language=EN&Country=AU&Origin=null
https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-382425&DocumentType=MSD&DocumentId=382425_SDS_AU_EN.PDF&DocumentUID=357265744&Language=EN&Country=AU&Origin=null
https://www.apexbt.com/trequinsin-hydrochloride.html
https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-382425&DocumentType=MSD&DocumentId=382425_SDS_AU_EN.PDF&DocumentUID=357265744&Language=EN&Country=AU&Origin=null
https://www.caymanchem.com/product/17217/trequinsin-(hydrochloride)
https://www.sigmaaldrich.com/HK/zh/product/sigma/t2057
https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-382425&DocumentType=MSD&DocumentId=382425_SDS_AU_EN.PDF&DocumentUID=357265744&Language=EN&Country=AU&Origin=null
https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-382425&DocumentType=MSD&DocumentId=382425_SDS_AU_EN.PDF&DocumentUID=357265744&Language=EN&Country=AU&Origin=null
https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-382425&DocumentType=MSD&DocumentId=382425_SDS_AU_EN.PDF&DocumentUID=357265744&Language=EN&Country=AU&Origin=null
https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-382425&DocumentType=MSD&DocumentId=382425_SDS_AU_EN.PDF&DocumentUID=357265744&Language=EN&Country=AU&Origin=null
https://www.benchchem.com/product/b1217036?utm_src=pdf-body
https://www.benchchem.com/product/b1217036?utm_src=pdf-body
https://www.caymanchem.com/product/17217/trequinsin-(hydrochloride)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Following reconstitution, it is recommended to aliquot the solution and freeze it at -20°C.

Stock solutions are reported to be stable for up to 6 months at this temperature.

2. Experimental Use:

All work with Trequinsin solutions should be conducted in a well-ventilated laboratory or a

chemical fume hood.

Avoid direct contact with the skin and eyes. In case of accidental contact, follow the first-aid

measures outlined in the table above.

Change gloves immediately if they become contaminated.

Disposal Plan
Proper disposal of Trequinsin and any contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Unused Solid Trequinsin: Unused solid Trequinsin should be disposed of as chemical

waste in accordance with local, state, and federal regulations. Contact your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Liquid Waste (Solutions): Aqueous solutions with minor residues may be permissible to be

poured down the drain with copious amounts of water, but it is crucial to check with your

local regulations and EHS office first.[5] Solvents contaminated with Trequinsin should be

collected in a designated hazardous waste container.[5]

Contaminated Materials: All disposable materials that have come into contact with

Trequinsin, such as pipette tips, gloves, and paper towels, should be placed in a sealed bag

and disposed of as chemical waste.

Empty Containers: Before disposing of empty containers, scratch out all identifying

information on the label.[6] Empty containers that do not contain protected patient

information can be discarded in the regular trash.[7]
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Preparation

Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

Step 1

Weigh Solid Trequinsin
(in fume hood)

Step 2

Reconstitute in Solvent
(e.g., DMSO, Ethanol)

Step 3

Aliquot and Store
(-20°C)

Step 4a

Conduct Experiment
(in fume hood/ventilated area)

Step 4b Experimental Use

Disposal

Post-Experiment

Dispose of Unused Solid
(as chemical waste)

Dispose of Liquid Waste
(follow institutional guidelines)

Dispose of Contaminated Materials
(as chemical waste)

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Trequinsin from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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